2-Ethoxyethyl 3-sulfanylpropanoate
Overview
Description
2-Ethoxyethyl 3-sulfanylpropanoate is an organic compound that belongs to the class of esters. Esters are characterized by their pleasant odors and are often used in perfumes and flavoring agents. This compound, in particular, has a unique structure that includes both an ethoxyethyl group and a sulfanylpropanoate group, making it interesting for various chemical reactions and applications.
Preparation Methods
The synthesis of 2-Ethoxyethyl 3-sulfanylpropanoate can be achieved through several methods. One common approach is the esterification of 3-sulfanylpropanoic acid with 2-ethoxyethanol in the presence of a strong acid catalyst such as sulfuric acid. The reaction typically involves heating the mixture to facilitate the formation of the ester bond . Industrial production methods may involve continuous flow reactors to optimize yield and purity.
Chemical Reactions Analysis
2-Ethoxyethyl 3-sulfanylpropanoate undergoes various chemical reactions, including:
Oxidation: The sulfanyl group can be oxidized to form sulfinic or sulfonic acids.
Reduction: The ester group can be reduced to form the corresponding alcohol.
Substitution: The ethoxyethyl group can be substituted with other alkyl or aryl groups under appropriate conditions
Scientific Research Applications
2-Ethoxyethyl 3-sulfanylpropanoate has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: It can be used in studies involving enzyme interactions and metabolic pathways.
Industry: It is used in the production of fragrances, flavors, and other specialty chemicals .
Mechanism of Action
The mechanism of action of 2-Ethoxyethyl 3-sulfanylpropanoate involves its interaction with various molecular targets. The sulfanyl group can form bonds with metal ions, influencing enzyme activity and metabolic pathways. The ester group can undergo hydrolysis to release the corresponding alcohol and acid, which can further participate in biochemical reactions .
Comparison with Similar Compounds
Similar compounds to 2-Ethoxyethyl 3-sulfanylpropanoate include:
Ethyl acetate: A simple ester used in solvents and flavorings.
Methyl butyrate: Known for its fruity odor and used in perfumes.
Isopropyl butyrate: Used in fragrances and as a solvent
Properties
CAS No. |
91219-53-3 |
|---|---|
Molecular Formula |
C7H14O3S |
Molecular Weight |
178.25 g/mol |
IUPAC Name |
2-ethoxyethyl 3-sulfanylpropanoate |
InChI |
InChI=1S/C7H14O3S/c1-2-9-4-5-10-7(8)3-6-11/h11H,2-6H2,1H3 |
InChI Key |
GIGXCOFIDQFKPS-UHFFFAOYSA-N |
Canonical SMILES |
CCOCCOC(=O)CCS |
Origin of Product |
United States |
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